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Compound of Interest

Compound Name: Z-His-Ala-OH

CAS No.: 13056-38-7

Cat. No.: B079664

Get Quote

Executive Summary & Strategic Rationale
The dipeptide Z-His-Ala-OH is a critical substrate used in enzymatic assays (e.g., for

angiotensin-converting enzyme or protease studies) and as a building block for supramolecular

assemblies like peptide microtubes. While simple in sequence, its synthesis presents two

specific chemoselective challenges that disqualify standard Fmoc/tBu protocols:

Preservation of the Z-Group: The N-terminal Benzyloxycarbonyl (Z or Cbz) group is acid-

stable (resistant to TFA) but sensitive to hydrogenolysis and strong acids (HF, HBr).

Standard SPPS cleavage (95% TFA) is compatible with the Z-group, but the isolation of a

protected fragment requires a resin that releases the C-terminus without degrading the N-

terminal protection.

Histidine Racemization: The coupling of Histidine is notoriously prone to racemization via the

formation of an imidazole-catalyzed oxazolone intermediate. This risk is exacerbated when

the N-terminus is protected by a urethane group (like Z), although less so than with acyl

groups.
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The Solution: This protocol utilizes 2-Chlorotrityl Chloride (2-CTC) Resin. This hyper-acid-labile

resin allows for peptide cleavage using extremely mild acid (1% TFA in DCM), which releases

the peptide acid (Z-His-Ala-OH) while ensuring the Z-group remains perfectly intact.

Critical Reagents & Materials
Component Specification Purpose

Resin
2-Chlorotrityl Chloride (2-CTC)

(Loading: 1.0–1.6 mmol/g)

Allows mild cleavage of C-

terminal acid.

Amino Acid 1 Fmoc-L-Ala-OH C-terminal residue.

Amino Acid 2
Z-L-His-OH (or Z-L-His(Trt)-

OH)

N-terminal residue. Note: Z-

His-OH is often cheaper; Trt

protection prevents side-chain

acylation but is not strictly

necessary for this short

sequence if excess His is

avoided.

Coupling Reagents
DIC (Diisopropylcarbodiimide)

& Oxyma Pure

Superior suppression of His

racemization compared to

HOBt/HBTU.

Cleavage Cocktail
1% Trifluoroacetic acid (TFA)

in Dichloromethane (DCM)

Cleaves peptide from resin;

leaves Z-group intact.

Solvents
DMF (Peptide grade), DCM,

Methanol
Washing and reaction media.

Step-by-Step Experimental Protocol
Phase A: Resin Loading (Fmoc-Ala-OH to 2-CTC)
Rationale: 2-CTC resin is moisture sensitive. Handle quickly to maintain activity.

Resin Preparation: Weigh 1.0 g of 2-CTC resin into a fritted polypropylene reactor.

Swelling: Add 10 mL dry DCM. Swell for 20 minutes. Drain.
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Loading Reaction:

Dissolve Fmoc-Ala-OH (0.6 mmol, 0.6 eq relative to nominal resin capacity) in 10 mL dry

DCM.

Add DIEA (Diisopropylethylamine, 2.4 mmol, 4 eq).

Add solution to resin.[1][2][3] Agitate gently for 2 hours at room temperature.

Note: Low loading (0.6 eq) is intentional to maximize yield and minimize aggregation,

though less critical for dipeptides.

Capping: Add 1 mL of Methanol (MeOH) to the reaction mixture (active species quenching).

Agitate for 15 minutes. Drain.

Washing: Wash resin with DCM (3x), DMF (3x), DCM (3x).

Phase B: Fmoc Removal[1]
Deprotection: Treat resin with 20% Piperidine in DMF (10 mL) for 5 minutes. Drain. Repeat

for 15 minutes.

Washing: Wash thoroughly with DMF (5x) and DCM (3x) to remove all traces of piperidine

(which would prematurely remove the Z group or cause side reactions).

Test: Perform a Kaiser Test (Ninhydrin). Resin beads should turn dark blue (positive for free

amine).

Phase C: Coupling Z-His-OH (The Critical Step)
Rationale: To prevent racemization, we use DIC/Oxyma and avoid pre-activation in the

absence of the resin.

Reagent Prep:

Dissolve Z-L-His-OH (3.0 eq) and Oxyma Pure (3.0 eq) in minimal DMF.
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Crucial: If using Z-His-OH dicyclohexylammonium salt, perform an extraction with dilute

H2SO4/EtOAc first to isolate the free acid.

Activation: Add DIC (3.0 eq) to the amino acid solution.

Coupling: Immediately add the mixture to the resin (H-Ala-2-CTC).

Incubation: Agitate for 60–90 minutes at room temperature.

Optimization: For maximum enantiopurity, perform this coupling at 0°C for the first 30

minutes, then warm to RT.

Washing: Drain and wash with DMF (3x), DCM (3x).

Confirmation: Kaiser Test should be yellow/colorless (negative for free amine).

Phase D: Mild Cleavage & Isolation
Rationale: 1% TFA cleaves the ester linkage to the resin but is too weak to affect the Z-

urethane protection.

Preparation: Wash resin with DCM (5x) to remove all DMF. (DMF interferes with

evaporation).

Cleavage Cocktail: Prepare 1% TFA in DCM (v/v).

Execution:

Add 10 mL of 1% TFA/DCM to resin.

Agitate for 2 minutes (short bursts prevent acidolysis of sensitive groups).

Filter the solution directly into a flask containing 2 mL of 10% Pyridine in Methanol (to

neutralize the TFA immediately).

Repeat this step 5–10 times.

Work-up:
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Combine filtrates.[3]

Evaporate solvents under reduced pressure (Rotavap) to obtain an oil/solid.

Precipitation: Re-dissolve in minimal DCM and add cold Diethyl Ether or Hexane to

precipitate the product.

Centrifuge/Filter to collect the white solid: Z-His-Ala-OH.

Technical Visualization: Synthesis Workflow
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Critical Control Point: Racemization

Start: 2-CTC Resin

1. Load Fmoc-Ala-OH
(DCM/DIEA)

Esterification

2. Fmoc Removal
(20% Piperidine)

Expose N-term

3. Couple Z-His-OH
(DIC/Oxyma, 0°C -> RT)

Amide Bond Formation

4. Mild Cleavage
(1% TFA in DCM)

Detach from Resin

Product: Z-His-Ala-OH
(Z-Group Intact)

Precipitation

Click to download full resolution via product page

Caption: Workflow for Z-His-Ala-OH synthesis on 2-CTC resin, highlighting the critical coupling

step to minimize Histidine racemization.
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Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Racemization of His

High temperature or wrong

base (e.g., DIEA/DMAP)

during coupling.

Use DIC/Oxyma. Avoid bases

like DIEA during the His

coupling step. Perform

coupling at 0°C.

Low Yield
Hydrolysis of active ester or

moisture in resin.

Ensure 2-CTC resin is fresh.

Use dry solvents. Increase

coupling time to 2 hours.

Z-Group Loss
Acid concentration too high

during cleavage.

Strictly use 1% TFA. Do not

exceed 5% TFA. Neutralize

filtrate immediately with

Pyridine/MeOH.

Side Chain Adducts
Imidazole reacting with active

esters.

If using unprotected Z-His-OH,

ensure it is fully dissolved and

activated before adding to

resin. Alternatively, use Z-

His(Trt)-OH; the Trt group will

be removed by the 1% TFA

cleavage (Trt is very acid

labile), leaving clean Z-His-Ala-

OH.

Analytical Validation
To validate the identity and purity of Z-His-Ala-OH:

HPLC: Run on a C18 column.

Gradient: 5% to 95% Acetonitrile in Water (0.1% TFA).

Detection: 214 nm (peptide bond) and 254 nm (Z-group aromatic ring).

Mass Spectrometry (ESI-MS):
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Calculate Expected Mass:

Z-His-Ala-OH Formula:

Exact Mass: ~360.14 Da.

Look for

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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